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Compound of Interest

Compound Name: J-1048

Cat. No.: B12396714

The NCI-H1048 cell line has been instrumental in identifying potential therapeutic targets for
small cell lung cancer. Studies have revealed its sensitivity to a range of inhibitors targeting
critical cellular pathways involved in cell growth, proliferation, and DNA repair.

MTOR and PI3K Signhaling Pathway

The PI3BK/mTOR pathway is a central regulator of cell growth, proliferation, and survival. The
NCI-H1048 cell line has demonstrated sensitivity to inhibitors of this pathway, indicating a
dependency on this signaling axis.

IC50 (pM) in H1048

Compound Target(s) Reference
Cells
Dual PI3K/mTOR Sensitive (among top
BEZ-235 — . [1]
inhibitor 5 sensitive lines)

. N Data available in
Everolimus MTORCL1 inhibitor [1]
study

Note: Specific IC50 values for everolimus in H1048 were not explicitly provided in the
referenced snippet, but the cell line was part of the tested panel.

Cell Viability Assay: NCI-H1048 cells are seeded in 96-well plates and exposed to a range of
concentrations of the test compound (e.g., BEZ-235, everolimus) for 96 hours. Cell viability is
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then assessed using a colorimetric assay, such as the WST-8 assay with Cell Counting Kit-8.
The half-maximal inhibitory concentration (IC50) is calculated from the resulting dose-response
curves.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Molecular Vulnerabilities of the NCI-H1048 SCLC Cell
Line]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396714#what-is-the-mechanism-of-action-of-j-
1048]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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